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Cat. No.: B103857

An In-depth Technical Guide to Tetrakis(2-butoxyethyl) orthosilicate

Introduction

Tetrakis(2-butoxyethyl) orthosilicate (TBEOS) is an organosilicon compound belonging to
the family of orthosilicates.[1] As a tetrafunctional orthosilicate, it is characterized by a central
silicon atom bonded to four 2-butoxyethyl groups through oxygen atoms.[1] Its unique
molecular structure, particularly the bulky 2-butoxyethyl ligands, imparts specific chemical and
physical properties that distinguish it from more common precursors like tetraethyl orthosilicate
(TEOS).[1] These properties make TBEOS a valuable compound in various industrial and
research applications, including as an adhesion promoter, a coupling agent, and a precursor in
the synthesis of silica-based materials.[2] This guide provides a comprehensive overview of the
chemical structure, properties, synthesis, and applications of TBEOS, with a focus on its
relevance to researchers and professionals in drug development.

Chemical Structure and Properties

The chemical structure of TBEOS consists of a central silicon atom bonded to four 2-
butoxyethyl [-OCH2CH20(CHz)3CHs] ligands.[1] This structure results in significant steric
hindrance around the silicon atom, which influences its reactivity, particularly the rate of
hydrolysis.[1]

Table 1. Chemical Identifiers for Tetrakis(2-butoxyethyl) orthosilicate
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Identifier Value

CAS Number 18765-38-3[1][2]

Molecular Formula C24H520s8Si[1][2]

Molecular Weight 496.7 g/mol [1][2]

IUPAC Name tetrakis(2-butoxyethyl) silicate[2]

INChl=1S/C24H5208Si/c1-5-9-13-25-17-21-29-
InChl 33(30-22-18-26-14-10-6-2,31-23-19-27-15-11-7-
3)32-24-20-28-16-12-8-4/h5-24H2,1-4H3[2]

InChl Key KWBZWRZCDGHBIQ-UHFFFAOYSA-N[1][2]
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Table 2: Physical and Chemical Properties of Tetrakis(2-butoxyethyl) orthosilicate

Property Value

Physical Form Colorless transparent liquid[3]
Boiling Point 205°C @ 1.3 mmHg|[3]

Flash Point 92°C[3]

Density (25/25°C) 0.970 g/cm?3[3]

Refractive Index (20°C) 1.444(3]

Purity Min 98.0%][3]

. Enhanced solubility and compatibility with polar
Solubility

solvents compared to other silicon esters.[2]

Synthesis and Experimental Protocols

The primary industrial method for synthesizing TBEOS is the direct reaction of elemental silicon
with 2-butoxyethanol. This process is typically facilitated by a catalyst, such as an alkali metal,
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to increase the reaction rate.[1]

Generalized Reaction: Si + 4 R-OH — Si(OR)4 + 2 H2 (where R is the 2-butoxyethyl group)[1]

Experimental Protocol: Direct Synthesis
(Representative)

A detailed, specific experimental protocol for the synthesis of Tetrakis(2-butoxyethyl)
orthosilicate is not readily available in the provided search results. However, a general
laboratory procedure can be outlined based on the described direct synthesis method.

Objective: To synthesize Tetrakis(2-butoxyethyl) orthosilicate via the direct reaction of
elemental silicon and 2-butoxyethanol.

Materials:

o Elemental silicon powder

e 2-butoxyethanol

e Sodium metal (catalyst)

 Inert solvent (e.g., high-boiling point ether)

o Reaction vessel with a reflux condenser and mechanical stirrer
 Inert atmosphere setup (e.g., nitrogen or argon gas)
Procedure:

e The reaction vessel is charged with elemental silicon powder and a pre-formed amount of
Tetrakis(2-butoxyethyl) orthosilicate to act as a solvent and initiator.[1]

e The system is flushed with an inert gas to remove air and moisture.

A catalytic amount of sodium is carefully added to the mixture.[1] The sodium reacts with 2-
butoxyethanol to form the reactive alkoxide intermediate.
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o 2-butoxyethanol is then slowly added to the reaction mixture while stirring.

e The reaction is heated to reflux and maintained at that temperature for several hours to
ensure complete reaction. The progress of the reaction can be monitored by measuring the
evolution of hydrogen gas.

e Upon completion, the reaction mixture is cooled to room temperature.
e The solid catalyst residue is removed by filtration.

e The excess solvent and any unreacted 2-butoxyethanol are removed under reduced
pressure.

e The crude product is then purified by vacuum distillation to yield pure Tetrakis(2-
butoxyethyl) orthosilicate.

Reactants
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Direct Synthesis Workflow for TBEOS

Structural Analysis

Spectroscopic methods are crucial for confirming the structure and purity of TBEOS.
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1H Nuclear Magnetic Resonance (NMR) Spectroscopy:

'H NMR is employed to verify the presence of the butoxyethyl groups.

Characteristic signals for the methylene protons of the butoxyethyl groups are expected
around 6 1.2-1.6 ppm.

Signals for the protons adjacent to the ether oxygen are anticipated at approximately & 3.4—
3.8 ppm.[1]

The integration of these signals should align with the expected proton count of the molecular
structure.[1]

Applications in Research and Development

The unique properties of TBEOS make it suitable for several applications relevant to

researchers and drug development professionals.

Adhesion Promoter and Coupling Agent: TBEOS can act as a bridge between inorganic
substrates (like glass or silica) and organic polymer matrices, enhancing the adhesion and
durability of coatings, adhesives, and composites.[1][2]

Sol-Gel Processes: It serves as a precursor in the sol-gel process to create silica-based
materials.[2] The hydrolysis and condensation of TBEOS lead to the formation of a stable
siloxane network.[2] The slower hydrolysis rate compared to TEOS, due to steric hindrance,
allows for more controlled gelation.[1]

Drug Delivery: While research on TBEOS in drug delivery is not as extensive as for TEOS,
its properties suggest potential applications. Similar orthosilicates like TEOS are used to
create silica-based hydrogels for the controlled release of therapeutic agents.[4] The
biocompatibility and tunable properties of silica matrices derived from such precursors make
them promising for encapsulating drugs, potentially enhancing their stability and providing
sustained release.[5]

Surface Modification: It can be used to modify the surface of silica to impart hydrophobic
properties.[3]
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Relationship between TBEOS Properties and Applications

Safety and Handling

TBEOS is a chemical that requires careful handling in a laboratory or industrial setting.

Table 3: GHS Hazard and Precautionary Information
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Category

Information

Signal Word

Warning|[6]

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation.[6] H319: Causes serious eye irritation.

Precautionary Statements

P264: Wash skin thoroughly after handling.[7]
P270: Do not eat, drink or smoke when using
this product. P280: Wear protective gloves/ eye
protection/ face protection.[7] P301 + P312: IF
SWALLOWED: Call a POISON CENTER or
doctor/ physician if you feel unwell. P302 +
P352: IF ON SKIN: Wash with plenty of water.
P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[7] P332 + P313: If skin
irritation occurs: Get medical advice/ attention.
P337 + P313: If eye irritation persists: Get
medical advice/ attention.[7] P501: Dispose of
contents/ container to an approved waste

disposal plant.

Storage

Store in an inert atmosphere, between 2-8°C.

Handling Recommendations:

e Use in a well-ventilated area, preferably under a chemical fume hood.[8]

Avoid contact with skin, eyes, and clothing.[9][10]
Take precautionary measures against static discharge.[9][10]
Keep away from heat, sparks, and open flames.[9][10]

Containers should be kept tightly closed in a dry and cool place.[3][7]
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Conclusion

Tetrakis(2-butoxyethyl) orthosilicate is a specialized organosilicon compound with a distinct
chemical structure that governs its utility. The presence of four bulky 2-butoxyethyl groups
provides steric hindrance, leading to a more controlled hydrolysis rate compared to smaller
alkoxysilanes. This property, combined with its ability to form stable silica networks and act as
an effective coupling agent, makes it a valuable material for advanced coatings, adhesives, and
composites. For researchers in materials science and drug development, TBEOS offers
potential as a precursor for creating novel silica-based materials for applications such as
controlled drug release and surface functionalization. Proper understanding of its synthesis,
properties, and safety protocols is essential for its effective and safe utilization in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b103857#chemical-structure-of-tetrakis-2-butoxyethyl-
orthosilicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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